Cas no 760192-92-5 (3-BROMO-4'-NITROBENZOPHENONE)

• Product Name: 3-BROMO-4'-NITROBENZOPHENONE
• CAS No: 760192-92-5
• MF: C₁₃H₈BrNO₃
• MW: 306.111522674561
• MDL: MFCD02260388
• CID: 878755
• PubChem ID: 24722818
• Update Time: 2025-06-14

3-BROMO-4'-NITROBENZOPHENONE Chemical and Physical Properties

Names and Identifiers

• 3-BROMO-4'-NITROBENZOPHENONE
• (3-bromophenyl)-(4-nitrophenyl)methanone
• DTXSID80641511
• MFCD02260388
• (3-Bromophenyl)(4-nitrophenyl)methanone
• 760192-92-5
• AKOS016018341

• MDL： MFCD02260388
• Inchi： 1S/C13H8BrNO3/c14-11-3-1-2-10(8-11)13(16)9-4-6-12(7-5-9)15(17)18/h1-8H
• InChI Key： JBTVSXLUBZLXSB-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(C1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 304.96900
• Monoisotopic Mass: 304.96876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 62.9Ų

Experimental Properties

• PSA: 62.89000
• LogP: 4.11150

Additional information on 3-BROMO-4'-NITROBENZOPHENONE

Comprehensive Guide to 3-Bromo-4'-Nitrobenzophenone (CAS No. 760192-92-5): Properties, Applications, and Industry Insights

3-Bromo-4'-Nitrobenzophenone (CAS No. 760192-92-5) is a specialized organic compound widely recognized for its unique structural and functional properties. As a derivative of benzophenone, this compound features a bromine substitution at the 3-position and a nitro group at the 4'-position, making it a valuable intermediate in synthetic chemistry. Researchers and industries frequently search for "3-Bromo-4'-Nitrobenzophenone synthesis," "CAS 760192-92-5 applications," and "nitrobenzophenone derivatives," reflecting its growing relevance in pharmaceuticals, agrochemicals, and material science.

The compound's molecular formula, C₁₃H₈BrNO₃, highlights its potential for diverse chemical transformations. Its electron-withdrawing nitro group and bromine atom enhance reactivity in cross-coupling reactions, a topic trending in "green chemistry" and "sustainable synthesis" discussions. Recent studies emphasize its role in designing photoactive materials, aligning with the surge in interest around "organic electronics" and "optoelectronic devices."

In pharmaceutical research, 3-Bromo-4'-Nitrobenzophenone serves as a precursor for bioactive molecules. Queries like "nitrobenzophenone in drug discovery" or "CAS 760192-92-5 pharmacokinetics" underscore its utility in developing kinase inhibitors and antimicrobial agents. Its crystalline nature and stability also make it a candidate for "X-ray crystallography" studies, a technique pivotal in "structure-based drug design."

From an industrial perspective, this compound aligns with the "high-value chemical intermediates" market. Manufacturers often optimize routes for "cost-effective 3-Bromo-4'-Nitrobenzophenone production," addressing demands from "specialty chemicals" sectors. Environmental considerations drive innovations in "catalytic bromination" and "waste-minimized nitration," topics frequently explored in "circular economy" frameworks.

Analytical characterization of 760192-92-5 involves advanced techniques like HPLC, NMR, and mass spectrometry, ensuring purity for sensitive applications. The rise of "AI-assisted molecular modeling" has further accelerated research on its conformational properties, resonating with searches for "computational chemistry tools."

In summary, 3-Bromo-4'-Nitrobenzophenone exemplifies the intersection of traditional organic chemistry and modern technological demands. Its versatility across "material science," "medicinal chemistry," and "industrial processes" positions it as a compound of enduring significance, continually adapting to the evolving needs of science and innovation.